Cas no 70382-03-5 (Benzamide, 4-hydroxy-3-nitro-)

• Product Name: Benzamide, 4-hydroxy-3-nitro-
• CAS No: 70382-03-5
• Molecular Formula: C₇H₆N₂O₄
• Molecular Weight: 182.13354
• CID: 547326
• PubChem ID: 11849632

Benzamide, 4-hydroxy-3-nitro- Properties

Names and Identifiers

• Benzamide, 4-hydroxy-3-nitro-
• 4-hydroxy-3-nitrobenzamide
• AKOS017518177
• D84557
• DTXSID30474391
• 4-hydroxy-3-nitro-benzamide
• ZRSSXZYQEVYUAZ-UHFFFAOYSA-N
• 70382-03-5
• SCHEMBL764067

• InChIKey： ZRSSXZYQEVYUAZ-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H6N2O4/c8-7(11)4-1-2-6(10)5(3-4)9(12)13/h1-3,10H,(H2,8,11)
• SMILES： C1=CC(=C(C=C1C(=O)N)[N+](=O)[O-])O

Computed Properties

• Exact Mass: 182.03278
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 182.03275668g/mol
• Heavy Atom Count: 13
• Complexity: 225
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.7
• Topological Polar Surface Area: 109Ų

Experimental Properties

• PSA: 106.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Nitrophenols